Bisdethiobis(methylthio)gliotoxin
Bisdethiobis(methylthio)gliotoxin
Brand Name:
Vulcanchem
CAS No.:
74149-38-5
VCID:
VC0161258
InChI:
InChI=1S/C15H20N2O4S2/c1-16-12(20)14(22-2)7-9-5-4-6-10(19)11(9)17(14)13(21)15(16,8-18)23-3/h4-6,10-11,18-19H,7-8H2,1-3H3/t10-,11-,14+,15+/m0/s1
SMILES:
CN1C(=O)C2(CC3=CC=CC(C3N2C(=O)C1(CO)SC)O)SC
Molecular Formula:
C15H20N2O4S2
Molecular Weight:
356.5 g/mol
Bisdethiobis(methylthio)gliotoxin
CAS No.: 74149-38-5
Reference Standards
VCID: VC0161258
Molecular Formula: C15H20N2O4S2
Molecular Weight: 356.5 g/mol
| CAS No. | 74149-38-5 |
|---|---|
| Product Name | Bisdethiobis(methylthio)gliotoxin |
| Molecular Formula | C15H20N2O4S2 |
| Molecular Weight | 356.5 g/mol |
| IUPAC Name | (3R,5aS,6S,10aR)-6-hydroxy-3-(hydroxymethyl)-2-methyl-3,10a-bis(methylsulfanyl)-6,10-dihydro-5aH-pyrazino[1,2-a]indole-1,4-dione |
| Standard InChI | InChI=1S/C15H20N2O4S2/c1-16-12(20)14(22-2)7-9-5-4-6-10(19)11(9)17(14)13(21)15(16,8-18)23-3/h4-6,10-11,18-19H,7-8H2,1-3H3/t10-,11-,14+,15+/m0/s1 |
| Standard InChIKey | OVBAGMZLGLXSBN-UOVKNHIHSA-N |
| Isomeric SMILES | CN1C(=O)[C@@]2(CC3=CC=C[C@@H]([C@H]3N2C(=O)[C@@]1(CO)SC)O)SC |
| SMILES | CN1C(=O)C2(CC3=CC=CC(C3N2C(=O)C1(CO)SC)O)SC |
| Canonical SMILES | CN1C(=O)C2(CC3=CC=CC(C3N2C(=O)C1(CO)SC)O)SC |
| Appearance | Powder |
| Synonyms | isdethiobis(methylthio)gliotoxin FR 49175 FR-49175 |
| PubChem Compound | 194564 |
| Last Modified | Nov 11 2021 |
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